Cas no 75476-86-7 (6-Bromoindan-1-ol)

• Product Name: 6-Bromoindan-1-ol
• CAS No: 75476-86-7
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD02916451
• CID: 1091957
• Update Time: 2025-06-12

6-Bromoindan-1-ol Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dihydro-1H-inden-1-ol
• 5-Bromoindanol
• 6-Bromoindan-1-ol
• c10-7-3-1-6-2-4-9(11)8(6)5-7
• C9H9BrO
• h1,3,5,9,11H,2,4H
• 1H-Inden-1-ol, 6-bromo-2,3-dihydro-
• 6-bromoindanol
• 6-bromo-1-indanol
• 5-Bromo-2,3-dihydro-
• AMOT0828
• DXVPKKRFBPLRRN-UHFFFAOYSA-N
• AK146224

• MDL： MFCD02916451
• Inchi： 1S/C9H9BrO/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9,11H,2,4H2
• InChI Key： DXVPKKRFBPLRRN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(CC2)O

Computed Properties

• Exact Mass: 211.98400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23000
• LogP: 2.42870

6-Bromoindan-1-ol Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 6-Bromoindan-1-ol

Comprehensive Overview of 6-Bromoindan-1-ol (CAS No. 75476-86-7): Properties, Applications, and Industry Insights

6-Bromoindan-1-ol (CAS No. 75476-86-7) is a halogenated organic compound belonging to the indan derivatives family. This bromo-substituted indanol has garnered significant attention in pharmaceutical and agrochemical research due to its versatile molecular structure. The compound features a bromine atom at the 6-position of the indan ring system, which enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers frequently explore its potential in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The growing demand for 6-Bromoindan-1-ol correlates with the rise of small-molecule therapeutics and bioconjugation techniques. Its unique electronic properties, influenced by the bromine substituent, enable diverse transformations, including Suzuki-Miyaura cross-coupling and nucleophilic substitutions. These reactions are pivotal in developing targeted drug delivery systems—a hot topic in precision medicine. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical parameter for GMP-compliant production.

From an industrial perspective, 75476-86-7 serves as a precursor for fluorescence probes and liquid crystal materials, addressing the booming optoelectronics market. Its thermal stability (decomposition point: 210°C) makes it suitable for high-temperature applications, while its solubility profile (moderate in polar solvents) facilitates solution-phase synthesis. Recent patents highlight its utility in OLED emitters, coinciding with the global shift toward energy-efficient displays.

Environmental and safety considerations for 6-Bromoindan-1-ol follow REACH regulations, with studies confirming low eco-toxicity (EC50 >100 mg/L). This aligns with the circular economy principles dominating chemical manufacturing discourse. Suppliers emphasize closed-loop processing to minimize waste, responding to ESG investor demands. The compound’s storage stability (2 years at -20°C) further enhances its logistical advantages.

Emerging applications include catalysis and metal-organic frameworks (MOFs), where its chelating ability improves catalyst design. Academic publications frequently cite its role in asymmetric hydrogenation, a technique revolutionizing chiral drug synthesis. These developments position CAS 75476-86-7 as a future-facing chemical in the Industry 4.0 landscape, particularly for automated flow chemistry platforms.

Market analysts project a 6.8% CAGR for bromoindan derivatives through 2030, driven by biopharmaceutical outsourcing. Quality benchmarks like USP/EP standards govern its production, ensuring compatibility with global supply chains. As AI-driven molecular design accelerates, 6-Bromoindan-1-ol exemplifies how classical intermediates adapt to computational chemistry paradigms—a key search trend among cheminformatics professionals.